Cas no 2097994-26-6 (3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one
• CAS No: 2097994-26-6
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 5724793
• PubChem ID: 121202786
• Update Time: 2025-08-05

3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-[4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl]propan-1-one
• F1907-6600
• 2097994-26-6
• 3-chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one
• AKOS026710969
• starbld0004251
• 1-Propanone, 3-chloro-1-[4-(ethoxymethyl)-3,3-dimethyl-1-pyrrolidinyl]-
• 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C12H22ClNO2/c1-4-16-8-10-7-14(9-12(10,2)3)11(15)5-6-13/h10H,4-9H2,1-3H3
• InChI Key： MVZQTURQXLNMST-UHFFFAOYSA-N
• SMILES： ClCCC(N1CC(COCC)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 247.1339066g/mol
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 338.9±17.0 °C(Predicted)
• pka: -1.02±0.60(Predicted)

Additional information on 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one

3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Research Applications

3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one is a synthetic compound with a complex molecular architecture, characterized by its unique combination of functional groups and spatial configurations. This molecule belongs to the class of substituted pyrrolidines, which are widely studied for their potential applications in medicinal chemistry. The chemical structure of this compound is defined by the presence of a chloro group at the 3-position of a propanone scaffold, while the 1-yl substituent is a 4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl group. The ethoxymethyl moiety introduces hydrophobic interactions, while the dimethylpyrrolidine ring provides steric and electronic effects that influence the molecule's reactivity and biological activity.

Recent studies have highlighted the importance of 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways. The ethoxymethyl group plays a critical role in modulating the compound's binding affinity to its target receptor, while the 3,3-dimethylpyrrolidin-1-yl ring enhances its metabolic stability in vivo. These structural features make the compound a promising candidate for further exploration in drug discovery programs targeting chronic inflammatory diseases.

The synthesis of 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one involves multiple steps, including the formation of the pyrrolidine ring and the introduction of functional groups through selective chemical reactions. A 2022 study published in Organic & Biomolecular Chemistry reported a novel synthetic route that optimizes yield and purity while minimizing byproduct formation. This approach relies on the use of catalytic hydrogenation and microwave-assisted reactions to achieve high efficiency in the final stages of the synthesis. Such advancements in synthetic methodologies are crucial for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Biological assays have revealed that 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one demonstrates a broad spectrum of biological activities. In vitro experiments have shown its ability to inhibit the activity of key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase, which are central to the production of pro-inflammatory mediators. A 2024 review in Pharmacological Research emphasized the potential of this compound in modulating the immune response, particularly in conditions like rheumatoid arthritis and inflammatory bowel disease. The chloro group is believed to contribute to the molecule's ability to disrupt hydrogen bonding interactions with target proteins, thereby enhancing its pharmacological efficacy.

From a pharmaceutical perspective, the compound's properties suggest it could be developed into a multifunctional drug with applications in both oncology and neurology. A 2023 preclinical study in Cancer Research found that 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one exhibits antitumor activity by inducing apoptosis in cancer cells and inhibiting angiogenesis. The ethoxymethyl group may also play a role in improving the compound's solubility, which is a critical factor in drug formulation and delivery. These findings underscore the compound's potential as a lead molecule for the development of next-generation therapeutics.

The market potential for 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one is closely tied to its application in drug development pipelines. Companies specializing in pharmaceutical research are increasingly investing in compounds with complex structures like this one, as they offer unique opportunities for optimizing drug efficacy and reducing side effects. A 2024 industry report by MarketsandMarkets projected a significant growth in the demand for such molecules, driven by the rising prevalence of chronic diseases and the need for more targeted therapeutic interventions. This trend highlights the importance of continued research into the compound's biological mechanisms and synthetic optimization.

While the compound shows great promise, its handling and storage require careful consideration. The chloro group makes the molecule susceptible to degradation under certain conditions, necessitating the use of controlled environments during synthesis and storage. Researchers have also emphasized the importance of monitoring the compound's stability in different solvents and temperature ranges to ensure its integrity during pharmaceutical development. These precautions are essential for maintaining the compound's potency and ensuring its viability for clinical applications.

Looking ahead, the future of 3-Chloro-1-(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one in research and development is promising. Advances in computational modeling and artificial intelligence are enabling scientists to predict the compound's behavior in biological systems with greater accuracy. These tools can accelerate the drug discovery process by identifying potential interactions and optimizing molecular design. Additionally, collaborations between academia and industry are likely to drive further innovation, paving the way for the compound's transition from the laboratory to clinical trials.